5-Bromo-2-hydroxy-3-methoxybenzaldehyde [4-(3-chloro-4-methylanilino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]hydrazone

• Molecular Formula: C22H23BrClN7O3
• Molecular Weight: 548.8 g/mol
• IUPAC Name: 4-bromo-2-[(E)-[[4-(3-chloro-4-methylanilino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]hydrazinylidene]methyl]-6-methoxyphenol
• InChI: InChI=1S/C22H23BrClN7O3/c1-13-3-4-16(11-17(13)24)26-20-27-21(29-22(28-20)31-5-7-34-8-6-31)30-25-12-14-9-15(23)10-18(33-2)19(14)32/h3-4,9-12,32H,5-8H2,1-2H3,(H2,26,27,28,29,30)/b25-12+
• InChI Key: PLTMRKUKDBQNAO-BRJLIKDPSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)NC2=NC(=NC(=N2)N3CCOCC3)N/N=C/C4=C(C(=CC(=C4)Br)OC)O)Cl
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=NC(=N2)N3CCOCC3)NN=CC4=C(C(=CC(=C4)Br)OC)O)Cl

Description

5-Bromo-2-hydroxy-3-methoxybenzaldehyde [4-(3-chloro-4-methylanilino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]hydrazone is a complex organic compound that combines multiple functional groups, including bromine, hydroxyl, methoxy, and triazinyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-hydroxy-3-methoxybenzaldehyde involves the bromination of 3-hydroxy-4-methoxybenzaldehyde. This reaction typically uses bromine in the presence of a solvent like acetic acid . The reaction conditions include heating the mixture to around 100°C and then cooling it to precipitate the product .

For the preparation of the hydrazone derivative, 5-Bromo-2-hydroxy-3-methoxybenzaldehyde is reacted with 4-(3-chloro-4-methylanilino)-6-morpholin-4-yl-1,3,5-triazin-2-yl hydrazine under specific conditions. This reaction often requires a solvent such as ethanol and may be carried out at room temperature or slightly elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound would likely involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions to ensure high yield and purity, using industrial-grade solvents and reagents, and employing continuous flow reactors to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxyl group, leading to the formation of quinones.

Reduction: Reduction reactions can target the aldehyde group, converting it to an alcohol.

Substitution: The bromine atom in the benzaldehyde ring can be substituted with other nucleophiles in the presence of appropriate catalysts.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions, often requiring a catalyst like palladium on carbon (Pd/C).

Major Products

Oxidation: Quinones and other oxidized derivatives.

Reduction: Alcohols and reduced derivatives.

Substitution: Various substituted benzaldehyde derivatives depending on the nucleophile used.

Scientific Research Applications

5-Bromo-2-hydroxy-3-methoxybenzaldehyde [4-(3-chloro-4-methylanilino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]hydrazone has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific molecular pathways.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. For instance, the hydrazone moiety can form stable complexes with metal ions, which may inhibit certain enzymes or disrupt cellular processes . The triazinyl group can interact with nucleic acids or proteins, leading to potential therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

5-Bromo-3-methoxysalicylaldehyde: Similar structure but lacks the hydrazone and triazinyl groups.

2-Bromo-3-hydroxy-4-methoxybenzaldehyde: Similar brominated benzaldehyde but with different substitution patterns.

5-Bromovanillin: Contains a bromine atom and methoxy group but differs in the position of the hydroxyl group.

Uniqueness

The uniqueness of 5-Bromo-2-hydroxy-3-methoxybenzaldehyde [4-(3-chloro-4-methylanilino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]hydrazone lies in its combination of functional groups, which confer distinct chemical reactivity and potential biological activities. The presence of the hydrazone and triazinyl groups makes it particularly interesting for medicinal chemistry and drug development .